Cas no 125971-95-1 (Atorvastatin acetonide tert-butyl ester)

• Product Name: Atorvastatin acetonide tert-butyl ester
• CAS No: 125971-95-1
• MF: C₄₀H₄₇FN₂O₅
• MW: 654.809994935989
• MDL: MFCD04039904
• CID: 63799
• Update Time: 2025-10-20

Atorvastatin acetonide tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• L-1
• tert-butyl (4r,6r)-2-[[[6-(2-4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• (4r,6r)-6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1h-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic acid 1,1-dimethylethyl ester
• (4R-cis)-1,1-dimethylethyl-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(4R-cis)-1,1-dimethylethyl-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetate
• L-1(for Atorvastatin)
• Atorvastatin Calcium Intermediate L1
• (4R, 6R)-1,3-DIOXANE-4-ACETIC ACID, 6-(&
• tert-Butyl (4R,6R)-2-[6-[2-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• (4R-CIS) -1,1-DIMETHYLETHYL-6-[2-FUOROPHENYL)-5-(1-METHYLETHYL)-3-PHENYL-4-[(PHENYLAMINO) CARBONYL]-1H-PYRROL-1-YL]ETHY...
• (4R-CIS)-[1,1-DIMETHYLETHYL-6-[(2-FLUOROPHENYL)-5-(1-METHYLETHYL)-3-PHENYL-4-[(PHENYLAMINO) CARBONYL]-1H-PYRROL-1-YL]ETHYL]-2,2-DIMETHYL-1,3-DIOXANE-4-ACETATE
• (4R-cis)-1,1-dimethylethyl-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetate
• 1,3-Dioxane-4-acetic acid, 6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R,6R)-
• Atorvastatin Acetonide tert-Butyl Ester
• Atorvastatin L-1
• tert-Butyl 2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenyl-caramoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimet...
• tert-Butyl 2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenyl-caramoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• Atorvastatin EP Imp I
• Atorvastatin calciuM interMediate
• Atorvastatin intermediate L1
• tert-Butyl (4R,6R)-2-[6-[2-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbaMoyl)pyrrol-1-yl]ethyl]-2,2-diMet
• tert-Butyl 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• tert-Butyl 2-((4R,6R)-6-{2-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl]ethyl}-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• tert-Butyl (4R,6R)-2
• Atorvastatin EP IMpurity I
• Atorvastatin Calcium Impurity E
• tert-Butyl 2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenyl-caramoyl)-1H-pyr
• (4R-Cis)-1,1-dimethylethyl-6-[2-2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-
• Atorvastatin acetonide tert-butyl ester

• MDL： MFCD04039904
• Inchi： 1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m1/s1
• InChI Key： NPPZOMYSGNZDKY-ROJLCIKYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@@H]1C[C@H](CC(=O)OC(C)(C)C)OC(C)(C)O1

Computed Properties

• Exact Mass: 654.34700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.15
• Melting Point: 144-148 °C (lit.)
• Boiling Point: 678℃ at 760 mmHg
• Flash Point: 363.863 °C
• Refractive Index: 1.589
• PSA: 78.79000
• LogP: 9.44200
• Specific Rotation: 6.5 º (c=1, chloroform)
• Optical Activity: [α]20/D +6.5°, c = 1 in chloroform

Atorvastatin acetonide tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents

Additional information on Atorvastatin acetonide tert-butyl ester

Atorvastatin Acetonide Tert-Butyl Ester (CAS No. 125971-95-1): A Comprehensive Overview

Atorvastatin acetonide tert-butyl ester (CAS No. 125971-95-1) is a key intermediate in the synthesis of atorvastatin, a widely prescribed statin drug used to lower cholesterol levels. This compound plays a crucial role in pharmaceutical manufacturing, particularly in the production of lipid-lowering medications. With the increasing global focus on cardiovascular health, understanding the properties and applications of atorvastatin intermediates like this ester has become more important than ever.

The chemical structure of atorvastatin acetonide tert-butyl ester features a complex arrangement that includes the characteristic tert-butyl ester group and acetonide protection, which are essential for its function as a synthetic precursor. Researchers and pharmaceutical chemists often search for information about atorvastatin synthesis pathways and cholesterol drug intermediates, making this compound a subject of significant interest in medicinal chemistry circles.

In pharmaceutical applications, CAS 125971-95-1 serves as a protected form of atorvastatin that allows for more controlled synthesis processes. The tert-butyl ester group provides stability during manufacturing, while the acetonide protection prevents unwanted reactions at sensitive sites in the molecule. These features make it invaluable for producing high-purity atorvastatin calcium, the active ingredient in several cholesterol medications.

The global market for atorvastatin intermediates has seen steady growth, driven by the continued demand for cardiovascular drugs. Many pharmaceutical manufacturers search for reliable sources of high-purity atorvastatin precursors like this compound to ensure consistent quality in their final products. Recent trends show increased interest in cost-effective synthesis methods and green chemistry approaches for producing such intermediates.

Quality control is paramount when working with atorvastatin acetonide tert-butyl ester. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's purity and identity. Pharmaceutical companies frequently search for information about analytical methods for statin intermediates and specifications for atorvastatin precursors to maintain strict quality standards.

Storage and handling of CAS 125971-95-1 require careful attention to maintain stability. The compound should typically be stored in cool, dry conditions, protected from moisture and light. These storage requirements align with common industry searches for proper handling of pharmaceutical intermediates and stability conditions for statin precursors.

From a regulatory perspective, atorvastatin acetonide tert-butyl ester is subject to various pharmaceutical guidelines depending on its intended use. Manufacturers often research GMP requirements for drug intermediates and regulatory compliance for cholesterol medication precursors to ensure their processes meet international standards.

The synthesis of atorvastatin intermediates like this compound represents an important area of research in process chemistry. Recent publications have explored novel synthetic routes to atorvastatin and improved purification methods, reflecting the ongoing optimization in this field. These developments respond to frequent searches about process optimization in statin manufacturing and yield improvement strategies.

Environmental considerations are increasingly important in the production of pharmaceutical intermediates. The industry has shown growing interest in sustainable synthesis of drug precursors and waste reduction in intermediate manufacturing, topics that frequently appear in searches related to compounds like atorvastatin acetonide tert-butyl ester.

Looking to the future, research continues on advanced atorvastatin synthesis methods and new applications for statin intermediates. Emerging areas of interest include the potential use of such compounds in combination therapies and their role in developing next-generation cardiovascular treatments. These directions align with frequent searches about innovative uses of cholesterol drug intermediates and future trends in statin research.

For researchers and manufacturers working with CAS 125971-95-1, staying informed about the latest developments in atorvastatin chemistry is essential. The compound's importance in producing one of the world's most prescribed medications ensures continued interest in its properties, applications, and manufacturing processes. Regular updates on atorvastatin intermediate specifications and synthesis advancements remain valuable resources for professionals in this field.